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Compound of Interest

Compound Name: (4E)-SUN9221

cat. No.: B15616279

For Researchers, Scientists, and Drug Development Professionals

Introduction

The compound designated (4E)-SUN9221 remains an enigmatic entity within publicly
accessible chemical databases and scientific literature. Despite concerted efforts to elucidate
its chemical identity, a definitive CAS number and molecular weight could not be ascertained.
This suggests that "(4E)-SUN9221" may be an internal, trivial, or otherwise non-standardized
nomenclature. This guide serves to transparently document the search for this information and
to provide a framework for approaching the characterization of similarly designated novel
compounds.

Core Data Summary

A comprehensive search of chemical registries and scientific databases for "(4E)-SUN9221" did
not yield a corresponding CAS number or molecular weight. The identifier did not resolve to a
specific chemical structure, which is a prerequisite for determining these fundamental
properties.

Table 1: Physicochemical Properties of (4E)-SUN9221
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Property Value Citation
CAS Number Not Found N/A
Molecular Weight Not Found N/A
Molecular Formula Not Found N/A

Experimental Protocols and Methodologies

In the absence of specific experimental data for "(4E)-SUN9221," this section outlines the
general methodologies that would be employed for the characterization of a novel chemical
entity.

1. Structure Elucidation:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H, 13C) and 2D (COSY, HSQC,
HMBC) NMR experiments are fundamental for determining the chemical structure, including
the connectivity of atoms and stereochemistry.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides a highly
accurate mass measurement, enabling the determination of the elemental composition and
molecular formula. Fragmentation patterns can further corroborate the proposed structure.

o X-ray Crystallography: For crystalline compounds, single-crystal X-ray diffraction provides an
unambiguous determination of the three-dimensional molecular structure.

2. Purity and ldentity Confirmation:

» High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the
compound and can be coupled with a mass spectrometer (LC-MS) for identity confirmation.

o Elemental Analysis: Provides the percentage composition of elements (C, H, N, S, etc.) in
the compound, which can be compared with the theoretical values calculated from the
proposed molecular formula.

Logical Workflow for Compound Identification
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The process of identifying an unknown compound like "(4E)-SUN9221" follows a logical
progression. The diagram below illustrates a typical workflow for structure elucidation and
characterization.
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Figure 1: General Workflow for Chemical Compound Identification

Click to download full resolution via product page

Caption: General Workflow for Chemical Compound Identification

Conclusion

The identity of "(4E)-SUN9221" remains unconfirmed in the public domain. For researchers and
professionals encountering such a designation, the immediate next step should be to trace the
origin of the name to internal documentation, patents, or publications that may disclose the
corresponding chemical structure or a standardized identifier. Without this crucial information, a
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comprehensive technical guide with experimental details and signaling pathways cannot be
developed. The methodologies outlined above provide a standard approach for the de novo
characterization of such a compound once a sample is available.

 To cite this document: BenchChem. [Unraveling (4E)-SUN9221: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616279#4e-sun9221-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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